Cas no 1336884-97-9 (7-demethoxyegonol-9(Z)-oleate)

7-demethoxyegonol-9(Z)-oleate structure
7-demethoxyegonol-9(Z)-oleate structure
Product Name:7-demethoxyegonol-9(Z)-oleate
CAS No:1336884-97-9
MF:C36H48O5
MW:560.763331413269
CID:2050290
PubChem ID:56600473
Update Time:2025-04-21

7-demethoxyegonol-9(Z)-oleate Chemical and Physical Properties

Names and Identifiers

    • 7-demethoxyegonol-9(Z)-oleate
    • CHEMBL1834809
    • DTXSID001131064
    • Q27137890
    • 3-[2-(1,3-benzodioxol-5-yl)-1-benzofuran-5-yl]propyl (9Z)-octadec-9-enoate
    • 7-Demethoxyegonol Oleate
    • 9-Octadecenoic acid (9Z)-, 3-[2-(1,3-benzodioxol-5-yl)-5-benzofuranyl]propyl ester
    • 1336884-97-9
    • CHEBI:69549
    • BDBM50355398
    • Inchi: 1S/C36H48O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-36(37)38-24-17-18-29-20-22-32-31(25-29)27-34(41-32)30-21-23-33-35(26-30)40-28-39-33/h9-10,20-23,25-27H,2-8,11-19,24,28H2,1H3/b10-9-
    • InChI Key: GIGIGVBVJACSBJ-KTKRTIGZSA-N
    • SMILES: O(CCCC1C=CC2=C(C=C(C3=CC=C4C(=C3)OCO4)O2)C=1)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Exact Mass: 560.35017463g/mol
  • Monoisotopic Mass: 560.35017463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 21
  • Complexity: 738
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.8
  • Topological Polar Surface Area: 57.9Ų
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